Cas no 500198-50-5 (2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid)

• Product Name: 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid
• CAS No: 500198-50-5
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 6340551
• PubChem ID: 2770851
• Update Time: 2025-05-26

2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid
• IDI1_010407
• 2-((1s,3r,5R,7S)-3-(p-tolyl)adamantane-1-carboxamido)acetic acid
• AKOS016319695
• HMS2877H24
• CHEMBL1701326
• 2-[[[3-(4-methylphenyl)-1-adamantyl]-oxomethyl]amino]acetic acid
• SR-01000487844
• AKOS001039683
• 2-[[3-(4-methylphenyl)-1-adamantyl]carbonylamino]ethanoic acid
• cid_2770851
• 2-[[3-(4-methylphenyl)adamantane-1-carbonyl]amino]acetic acid
• EU-0077611
• MLS001196778
• SR-01000487844-1
• 2-[[3-(p-tolyl)adamantane-1-carbonyl]amino]acetic acid
• N-{[3-(4-methylphenyl)-1-adamantyl]carbonyl}glycine
• Oprea1_615864
• SMR000555951
• BDBM114273
• HMS1425D10
• IFLab1_004652
• 500198-50-5
• Z56864067
• F1130-0015

• Inchi： 1S/C20H25NO3/c1-13-2-4-16(5-3-13)19-7-14-6-15(8-19)10-20(9-14,12-19)18(24)21-11-17(22)23/h2-5,14-15H,6-12H2,1H3,(H,21,24)(H,22,23)
• InChI Key： IYFFMOAYZURBNW-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(C1)CC(C1C=CC(C)=CC=1)(C3)C2)NCC(=O)O

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid

2-{3-(4-Methylphenyl)Adamantan-1-ylformamido}Acetic Acid: A Comprehensive Overview

The compound with CAS No. 500198-50-5, known as 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an adamantane framework with a 4-methylphenyl group and a formamidoacetic acid moiety. The combination of these structural elements endows the compound with intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of adamantane derivatives in drug discovery due to their rigid and stable structures, which often result in favorable pharmacokinetic profiles. The 4-methylphenyl group further enhances the compound's lipophilicity, potentially improving its bioavailability. The formamidoacetic acid moiety, on the other hand, introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as enzymes or receptors.

One of the most promising applications of this compound lies in its potential as a modulator of cellular signaling pathways. Researchers have recently explored the ability of similar adamantane-containing molecules to inhibit key enzymes involved in inflammation and neurodegenerative diseases. For instance, a study published in 2023 demonstrated that analogs of this compound could selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response, without affecting COX-1. This selectivity is critical for reducing side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzymatic inhibitory properties, 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid has shown potential as a radioprotective agent. Preclinical studies have indicated that this compound can mitigate oxidative stress caused by ionizing radiation, thereby protecting cells from DNA damage. This finding has significant implications for cancer therapy, where radiation-induced toxicity remains a major challenge.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the adamantane derivative, followed by the introduction of the 4-methylphenyl group and the subsequent coupling with the formamidoacetic acid moiety. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the production of this compound.

From an environmental perspective, the development of efficient and sustainable synthetic routes for 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid is a priority. Green chemistry principles are being increasingly applied to minimize waste and reduce energy consumption during its production. For example, solvent-free reactions and recyclable catalysts are being explored to enhance the eco-friendliness of this process.

In terms of regulatory considerations, this compound must undergo rigorous testing to ensure its safety and efficacy before it can be approved for therapeutic use. Current research efforts are focused on optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to maximize its therapeutic potential while minimizing adverse effects.

Looking ahead, the future of 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid appears promising. With ongoing advancements in computational chemistry and artificial intelligence (AI)-driven drug discovery tools, researchers are better equipped than ever to design and optimize molecules like this one for specific therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate its development into a clinically relevant drug.

In conclusion, 2-{3-(4-methylphenyl)adamantan-1-ylformamido}acetic acid represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. Its unique combination of an adamantane framework, a 4-methylphenyl group, and a formamidoacetic acid moiety positions it as a valuable tool in both basic research and applied drug development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and beyond.